3-((1-(5-Bromofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile

Specification

• CAS No.: 2034229-43-9
• Molecular Formula: C15H13BrN4O3
• Molecular Weight: 377.198
• IUPAC Name: 3-[1-(5-bromofuran-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• Standard InChI: InChI=1S/C15H13BrN4O3/c16-13-4-3-12(23-13)15(21)20-7-1-2-10(9-20)22-14-11(8-17)18-5-6-19-14/h3-6,10H,1-2,7,9H2
• Standard InChI Key: CBXBRZQLMOVVTL-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)C(=O)C2=CC=C(O2)Br)OC3=NC=CN=C3C#N

Introduction

3-((1-(5-Bromofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile is a complex organic compound featuring a pyrazine ring, a piperidine moiety, and a bromofuran group. This compound is of significant interest in medicinal chemistry due to its potential as a building block for synthesizing more complex molecules and as a probe for studying biological interactions.

Synthesis and Chemical Reactions

The synthesis of 3-((1-(5-Bromofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile typically involves multiple steps, with reaction conditions being crucial for achieving high yields and selectivity. Thin-layer chromatography (TLC) is commonly used to monitor the synthesis progress.

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used include potassium permanganate for oxidation, lithium aluminum hydride for reduction, and sodium azide for substitution reactions.

Biological Applications and Mechanism

The biological effects of 3-((1-(5-Bromofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile likely involve interactions with specific molecular targets. The presence of diverse functional groups contributes to its chemical reactivity and biological activity.

Scientific Applications

3-((1-(5-Bromofuran-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile has several scientific applications, particularly in medicinal chemistry as a building block for synthesizing complex molecules and as a probe for studying biological interactions.